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Compound of Interest

Compound Name: 4'-Hydroxyflavanone

Cat. No.: B191497

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step procedures for the safe disposal of 4'-
Hydroxyflavanone, ensuring compliance and minimizing risk.

4'-Hydroxyflavanone is classified as an irritant, capable of causing skin, eye, and respiratory
tract irritation.[1][2] Therefore, adherence to strict disposal protocols is necessary. This
substance should be treated as hazardous waste and disposed of through an approved waste
disposal plant or a licensed chemical destruction facility.[3][4] It is crucial to prevent this
chemical from entering drains or the environment.[3]

Hazard Identification and Safety Data

Before handling 4'-Hydroxyflavanone for disposal, it is imperative to be aware of its specific
hazards. The following table summarizes the key safety information.
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Precautionary Statement

Hazard Category GHS Hazard Statement
Codes

H315: Causes skin irritation[1] P264, P280, P302+P352,
[4] P332+P317, P362+P364[4]

Skin Irritation

P264, P280,
I H319: Causes serious eye
Eye Irritation P305+P351+P338,

irritation[1][4] P337+P317[4]

H335: May cause respiratory P261, P271, P304+P340,

Respiratory Irritation o
irritation[1][4] P312, P403+P233, P405[4]

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the necessary steps for the safe disposal of 4'-
Hydroxyflavanone waste.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield,
and a lab coat.[3][4]

e Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust or
vapors.[3]

2. Waste Collection and Segregation:

o Collect waste 4'-Hydroxyflavanone in a designated, properly labeled hazardous waste
container.[5][6]

o The container must be in good condition, compatible with the chemical, and have a secure
lid.[5]

e Do not mix 4'-Hydroxyflavanone waste with other incompatible chemical wastes.[5][7]

3. Labeling of Hazardous Waste:
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o Label the waste container clearly with the words "Hazardous Waste."[5][8]

e The label must include the full chemical name ("4'-Hydroxyflavanone"), the quantity of
waste, the date of generation, and the place of origin (e.g., department, room number).[8]

» Abbreviations or chemical formulas are not acceptable on the primary label.[5][8]
4. Storage of Chemical Waste:

o Store the sealed hazardous waste container in a designated satellite accumulation area near
the point of generation.[7]

o Ensure the storage area has secondary containment to prevent spills.[6]
5. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.[6][8]

e Provide them with a complete list of the chemicals for disposal.[8]
6. Disposal of Empty Containers:

o Empty containers that held 4'-Hydroxyflavanone must be triple-rinsed with a suitable
solvent.[5][9]

e The rinsate from this cleaning process must be collected and disposed of as hazardous
waste.[5][9]

 Atfter triple-rinsing and air-drying, the container can be disposed of in the regular trash after
defacing the original label.[5][7]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 4'-Hydroxyflavanone.
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Waste Generation & Assessment
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Caption: Disposal workflow for 4'-Hydroxyflavanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 4'-Hydroxyflavanone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191497#4-hydroxyflavanone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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